Cas no 26018-79-1 (6-ethoxybenzothiophene-2-carboxylic acid)

• Product Name: 6-ethoxybenzothiophene-2-carboxylic acid
• CAS No: 26018-79-1
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 1425159
• PubChem ID: 68431975
• Update Time: 2025-04-20

6-ethoxybenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethoxybenzothiophene-2-carboxylic acid
• 6-ethoxy-1-benzothiophene-2-carboxylic acid
• LogP
• 6-Ethoxybenzo[b]thiophene-2-carboxylic acid
• DB-415027
• 26018-79-1
• SCHEMBL2896304

• Inchi： 1S/C11H10O3S/c1-2-14-8-4-3-7-5-10(11(12)13)15-9(7)6-8/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： CYSOQVHPWPQGAD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC(=CC1=2)OCC

Computed Properties

• Exact Mass: 222.0351
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53